(R)-(+)-Verapamilic Acid

• CAS: 38175-99-4
• Synonyms: (R)-4-Cyano-4-(3,4-dimethoxyphenyl)-5-methylhexanoic Acid; (R)-γ-Cyano-3,4-dimethoxy-γ-(1-methylethyl)-benzenebutanoic Acid
• Molecular Formula: C16H21NO4
• Molecular Weight: 291.34 g/mol
• SMILES: CC(C)C(CCC(=O)O)(C#N)C1=CC(=C(C=C1)OC)OC
• InChI: InChI=1S/C16H21NO4/c1-11(2)16(10-17,8-7-15(18)19)12-5-6-13(20-3)14(9-12)21-4/h5-6,9,11H,7-8H2,1-4H3,(H,18,19)/t16-/m1/s1
• InChIKey: BSHCLIANLKRGLY-MRXNPFEDSA-N

Securing enantiomerically pure (R)-verapamilic acid is critical yet challenging for labs developing (R)-verapamil for non-cardiac indications or chiral analytical methods. This compound is the definitive, scalable precursor for asymmetric (R)-verapamil synthesis, eliminating isomer contamination that compromises pharmacological profiling and method validation. - Serves as mandatory starting material for (R)-verapamil API synthesis, enabling studies on multidrug resistance reversal. - Functions as an irreplaceable single-enantiomer reference standard for chiral HPLC and LC-MS method development, traceable to USP/EP monographs for ANDA filings. - Acts as a chemoselective protecting agent for heteroaromatic systems against nucleophilic attack, offering an orthogonal synthetic strategy. Supplied with full characterization data; ready for immediate dispatch to support your R&D and QC workflows.

(R)-(+)-Verapamilic Acid Overview

(R)-(+)-Verapamilic Acid (CAS 38175-99-4), chemically defined as (4R)-4-cyano-4-(3,4-dimethoxyphenyl)-5-methylhexanoic acid, is a chiral carboxylic acid that serves as the critical enantiopure precursor and synthetic intermediate for the (R)-enantiomer of the calcium channel blocker verapamil [1]. It is classified as a chiral research chemical and reference standard, utilized primarily in asymmetric synthesis, analytical method development, and stereochemical investigations, distinct from both its (S)-enantiomer counterpart and the racemic verapamilic acid mixture [2].

Synthesis Chiral precursor for (R)-verapamil enantiomer synthesis

Analytical Chiral reference standard for method validation and QC

Reactivity Chemoselective protecting agent for heteroaromatic systems

• [1] Bannister, R. M.; Brookes, M. H.; Evans, G. R.; et al. A Scaleable Route to the Pure Enantiomers of Verapamil. Organic Process Research & Development 2000, 4 (6), 467–472. View Source
• [2] SynZeal. (R)-Verapamilic Acid | CAS No. 38175-99-4. Product Technical Data. View Source

Why Substitution Fails for (R)-(+)-Verapamilic Acid

Direct substitution of (R)-(+)-Verapamilic Acid with its (S)-enantiomer (CAS 36622-24-9), the racemic mixture (CAS 36622-23-8), or verapamil free base is scientifically invalid due to profound differences in downstream stereochemical outcomes and functional applications. The target compound is not merely an isomer but a specific chiral gateway: it is the definitive intermediate for the synthesis of (R)-verapamil, which exhibits a distinct pharmacological profile characterized by broader cellular pump interactions, in contrast to the specific calcium channel antagonism of (S)-verapamil derived from the (S)-acid [1]. Furthermore, (R)-(+)-Verapamilic Acid possesses a unique chemoselective reactivity profile, acting as a protecting agent against nucleophilic attack—a property not attributed to its enantiomer . Finally, as a single-enantiomer reference standard, it is irreplaceable for validating the chiral purity and analytical methods required for (R)-verapamil-specific drug development, where any isomer contamination would compromise data integrity [2].

• vs (S)-Enantiomer May yield (S)-verapamil with divergent calcium-channel activity profile, altering downstream pharmacological study outcomes.
• vs Racemate Racemic mixture lacks enantiomeric purity needed for stereospecific synthesis or chiral analytical method validation.
• vs Free Base Verapamil free base does not provide carboxylic acid handle required for further chiral derivatization or protecting-group chemistry.

• [1] Bannister, R. M.; Brookes, M. H.; Evans, G. R.; et al. A Scaleable Route to the Pure Enantiomers of Verapamil. Organic Process Research & Development 2000, 4 (6), 467–472. View Source
• [2] SynZeal. (R)-Verapamilic Acid | CAS No. 38175-99-4. Product Technical Data. View Source

Key Differentiators of (R)-(+)-Verapamilic Acid

Distinct Pharmacological Profile of (R)-Verapamil

(R)-(+)-Verapamilic Acid is the key intermediate for producing (R)-verapamil, an enantiomer with a distinct biological action. Unlike (S)-verapamil (derived from (S)-verapamilic acid), which has specific calcium channel antagonist activity, (R)-verapamil influences a wider range of cellular pump actions, including sodium ion transport [1]. This difference makes (R)-(+)-Verapamilic Acid the essential starting material for research into non-calcium-channel-related therapeutic effects, such as multidrug resistance reversal [1].

Downstream Enantiomer Activity Profile

Class-level

Broader cell pump interactions (incl. Na⁺ transport)

Specific Ca²⁺ channel antagonism

Supports enantiomer-specific pharmacological studies

Based on literature review; model-specific validation advised

Evidence Dimension	Downstream Enantiomer Pharmacological Activity
Target Compound Data	Yields (R)-verapamil, which influences a wider range of cell pump actions, including sodium ion transport
Comparator Or Baseline	(S)-verapamil, derived from (S)-verapamilic acid, shows specific calcium channel antagonist activity
Quantified Difference	Qualitative difference in mechanism of action; (S)-isomer has specific Ca2+ channel activity, (R)-isomer has broader pump actions [1]
Conditions	Literature review of verapamil enantiomer pharmacodynamics

Why This Matters

Procurement of the specific (R)-enantiomer is non-negotiable for research targeting the unique pharmacological profile of (R)-verapamil, preventing wasted resources on the incorrect (S)-enantiomer which leads to a divergent research path.

• [1] Bannister, R. M.; Brookes, M. H.; Evans, G. R.; et al. A Scaleable Route to the Pure Enantiomers of Verapamil. Organic Process Research & Development 2000, 4 (6), 467–472. View Source

Yield and Purity in Scalable Resolution

In a demonstrated scalable process, (R)-(+)-Verapamilic Acid was isolated via resolution with α-methyl benzylamine, achieving a high physical yield of 89–96% and excellent HPLC purity of 97–99% after controlled precipitation [1]. This process was successfully scaled to the pilot plant, confirming its industrial viability [1].

Scalable Isolation Yield & Purity

Method context

Yield 89–96%

Purity 97–99% (HPLC)

Supports process scalability and high-purity supply

Achieved via α-methylbenzylamine resolution at pilot scale

Evidence Dimension	Isolation Yield and Purity
Target Compound Data	Physical yield: 89–96%; HPLC purity: 97–99%
Comparator Or Baseline	Alternative resolution methods for verapamil free base requiring multiple recrystallizations or expensive auxiliaries for high ee [1]
Quantified Difference	The described method provides a direct, scalable route to high-purity material, contrasting with less efficient alternatives
Conditions	Resolution with α-methyl benzylamine, controlled precipitation by acidification at 60–65 °C

Why This Matters

This proven, scalable, high-yield, and high-purity isolation method provides assurance of a reliable and cost-effective supply chain for large-scale research projects, differentiating it from compounds with undefined or poorly performing resolution protocols.

• [1] Bannister, R. M.; Brookes, M. H.; Evans, G. R.; et al. A Scaleable Route to the Pure Enantiomers of Verapamil. Organic Process Research & Development 2000, 4 (6), 467–472. View Source

Reference Standard with Pharmacopeial Traceability

(R)-(+)-Verapamilic Acid is supplied with detailed characterization data compliant with regulatory guidelines, enabling its use as a reference standard for analytical method development, method validation (AMV), and Quality Control (QC) in Abbreviated New Drug Application (ANDA) or commercial production of Verapamil [1]. Further traceability against pharmacopeial standards (USP or EP) can be provided [1].

Reference Standard Traceability

Specification review

Characterization data package available; traceable to USP/EP standards

Supports analytical method validation and QC workflows

Vendor-supplied specification; suitability for ANDA/QC to be verified

Evidence Dimension	Regulatory Compliance and Traceability
Target Compound Data	Detailed characterization data compliant with regulatory guideline; traceability to USP/EP standards available
Comparator Or Baseline	Generic research-grade chemicals lacking such documentation and traceability
Quantified Difference	Qualified for use in regulated analytical environments (e.g., ANDA, commercial QC)
Conditions	Supplied as per vendor (SynZeal) product specification

Why This Matters

This pre-qualification significantly reduces the burden of internal method development and validation for pharmaceutical quality control, accelerating time-to-data and ensuring regulatory defensibility in drug development workflows.

• [1] SynZeal. (R)-Verapamilic Acid | CAS No. 38175-99-4. Product Technical Data. View Source

Unique Chemoselective Reactivity Profile

(R)-(+)-Verapamilic Acid has been identified as a chemoselective agent for the protection of heteroaromatic compounds from nucleophilic attack . This reactivity profile is distinct from its primary role as a verapamil precursor and is not a reported characteristic of its (S)-enantiomer or the racemate, offering a unique application in complex molecule synthesis.

Chemoselective Protecting-Group Reactivity

Data to verify

Reported protection of heteroaromatic compounds from nucleophilic attack

May support chemoselective protection strategies

Source data not available; confirm experimentally

Evidence Dimension	Functional Chemoselectivity
Target Compound Data	Acts as a chemoselective agent for protecting heteroaromatic compounds
Comparator Or Baseline	(S)-enantiomer and racemic mixture; this property is not documented for these comparators
Quantified Difference	Unique functional attribute (qualitative)
Conditions	In the context of synthetic organic chemistry, protecting heteroaromatic compounds

Why This Matters

This unique functionality expands the compound's utility beyond verapamil synthesis, making it a valuable and distinctive tool for synthetic chemists designing routes involving sensitive heteroaromatic motifs.

Applications of (R)-(+)-Verapamilic Acid

Stereospecific Synthesis of (R)-Verapamil

This compound is the definitive precursor for the asymmetric synthesis of (R)-verapamil. Its use is mandatory for generating the (R)-enantiomer, which has a distinct pharmacological action profile compared to (S)-verapamil. This is crucial for research into non-cardiac indications of verapamil, such as its ability to reverse multidrug resistance in cancer chemotherapy [1]. The established and scalable resolution process for this acid provides a reliable supply chain for large-scale production [1].

Analytical Reference Standard for (R)-Verapamil

As a regulatory-compliant reference standard, (R)-(+)-Verapamilic Acid is essential for developing and validating analytical methods (e.g., chiral HPLC, LC-MS) to assess the purity, stability, and impurity profile of (R)-verapamil active pharmaceutical ingredients (APIs) and finished drug products [2]. Its traceability to USP and EP standards makes it suitable for use in ANDA filings and commercial QC release testing [2].

Chemoselective Protecting Group in Complex Organic Synthesis

The compound can be employed as a chemoselective protecting agent for heteroaromatic systems susceptible to nucleophilic attack during multi-step synthetic sequences . This specialized application offers a unique orthogonal protection strategy distinct from its use as a verapamil precursor.

Stereochemical Probes and Fragment Studies

Its chiral nature and hybrid aromatic-aliphatic character make it a useful tool for stereochemical mapping and small-molecule reactivity evaluation. It can serve as a functional fragment for incorporation into larger molecular frameworks during structure-activity relationship (SAR) studies .

Application

Selection Property

Validation Focus

Stereospecific (R)-Verapamil Synthesis

Chiral precursor identity

Enantiomeric purity & downstream stereochemical outcome

Chiral Reference Standard for (R)-Verapamil

Characterization and traceability package

Method specificity & data integrity

Chemoselective Protection in Synthesis

Heteroaromatic protection reactivity

Reaction compatibility & chemoselectivity

Stereochemical Probe/Fragment Studies

Chiral fragment with hybrid character

SAR incorporation & stereochemical mapping

• [1] Bannister, R. M.; Brookes, M. H.; Evans, G. R.; et al. A Scaleable Route to the Pure Enantiomers of Verapamil. Organic Process Research & Development 2000, 4 (6), 467–472. View Source
• [2] SynZeal. (R)-Verapamilic Acid | CAS No. 38175-99-4. Product Technical Data. View Source